2-chloro-6-fluoro-N-(2-methoxyquinolin-8-yl)benzamide
Overview
Description
Synthesis Analysis
The synthesis of this compound might involve the use of 6-methoxyquinoline as a precursor . The 6-methoxyquinoline is used in the synthesis of various compounds including fluorescent zinc and chlorine sensors, potent tubulin polymerization inhibitors, and inhibitors of bacterial DNA gyrase and topoisomerase .Scientific Research Applications
Imaging Applications
A significant application of compounds related to 2-chloro-6-fluoro-N-(2-methoxyquinolin-8-yl)benzamide is in the development of imaging agents for positron emission tomography (PET). Fluorine-18 labeled benzamide analogues have been synthesized and evaluated as potential ligands for PET imaging to assess the sigma-2 receptor status of solid tumors. These compounds demonstrated high tumor uptake and acceptable tumor/normal tissue ratios, suggesting their utility in imaging solid tumors with PET technology (Tu et al., 2007). Additionally, carbon-11 labeled sigma2 receptor ligands have been developed for imaging breast cancer, with one radiotracer showing high tumor uptake and suitable tumor/background ratio for imaging purposes, indicating potential for imaging the proliferative status of breast tumors (Tu et al., 2005).
Antimicrobial and Antifungal Activities
Compounds structurally related to 2-chloro-6-fluoro-N-(2-methoxyquinolin-8-yl)benzamide have been synthesized and evaluated for their antimicrobial and antifungal activities. For instance, fluoroquinolone-based 4-thiazolidinones demonstrated significant antimicrobial effects, underscoring the potential of these compounds in developing new antimicrobial agents (Patel & Patel, 2010).
Synthetic Methodologies
Research on compounds similar to 2-chloro-6-fluoro-N-(2-methoxyquinolin-8-yl)benzamide also extends to synthetic methodologies, which are crucial for the development of novel pharmaceuticals and materials. Experimental and theoretical studies on rhodium-catalyzed coupling of benzamides with difluorovinyl tosylate have been conducted to synthesize diverse fluorinated heterocycles, highlighting innovative approaches to creating fluorinated compounds with potential applications in various industries (Wu et al., 2017).
Future Directions
properties
IUPAC Name |
2-chloro-6-fluoro-N-(2-methoxyquinolin-8-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12ClFN2O2/c1-23-14-9-8-10-4-2-7-13(16(10)21-14)20-17(22)15-11(18)5-3-6-12(15)19/h2-9H,1H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AOQSDGYJHCUIGJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC2=C(C=CC=C2NC(=O)C3=C(C=CC=C3Cl)F)C=C1 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12ClFN2O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.7 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-6-fluoro-N-(2-methoxyquinolin-8-yl)benzamide | |
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